BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Amino-5-fluorobenzenethiol CAS number and
molecular structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-5-fluorobenzenethiol

Cat. No.: B1267401

An In-depth Technical Guide to 2-Amino-5-fluorobenzenethiol

This technical guide provides a comprehensive overview of 2-Amino-5-fluorobenzenethiol, a
key chemical intermediate. The document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. It details the
compound's core properties, molecular structure, and illustrative synthetic methodologies.

Core Identification and Properties

2-Amino-5-fluorobenzenethiol is an aromatic organic compound containing amino, fluoro,
and thiol functional groups. These reactive sites make it a versatile building block in the
synthesis of various heterocyclic compounds and pharmaceutical agents.

Chemical Identity:

IUPAC Name: 2-amino-5-fluorobenzenethiol

Synonyms: 2-Amino-5-fluorobenzene-1-thiol[1]

CAS Number: 33264-82-3[2][3][4]

Molecular Formula: CeHsFNS[1][4][5]

Physicochemical Data:
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The following table summarizes the key quantitative properties of 2-Amino-5-
fluorobenzenethiol.

Property Value Source

Molecular Weight 143.18 g/mol [4115][6]

Canonical SMILES C1=CC(=C(C=C1F)S)N Inferred from structure
ORKWZOSBZMKGAD- [6] (for 2-amino-3-

InChl Key ]
UHFFFAOYSA-N fluorobenzenethiol)
H302, H314, H317, H373,

Hazard Statements [3]
H412

Note: The InChl Key provided is for the related isomer 2-amino-3-fluorobenzenethiol, as a
specific one for the 5-fluoro isomer was not explicitly found in the search results.

Molecular Structure

The molecular structure of 2-Amino-5-fluorobenzenethiol consists of a benzene ring
substituted with an amino group at position 2, a fluorine atom at position 5, and a thiol group at
position 1.
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>

Purification
(Acidification & Filtration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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